Cas no 387853-62-5 ((2-methylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate)

• Product Name: (2-methylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate
• CAS No: 387853-62-5
• MF: C₁₅H₁₅NO₃S
• MW: 289.349502801895
• CID: 5330692
• Update Time: 2025-06-08

(2-methylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methylphenyl)amino]-2-oxoethyl 3-methylthiophene-2-carboxylate
• [2-(2-methylanilino)-2-oxoethyl] 3-methylthiophene-2-carboxylate
• STL014071
• 2-oxo-2-(o-tolylamino)ethyl 3-methylthiophene-2-carboxylate
• (2-methylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate

• Inchi： 1S/C15H15NO3S/c1-10-5-3-4-6-12(10)16-13(17)9-19-15(18)14-11(2)7-8-20-14/h3-8H,9H2,1-2H3,(H,16,17)
• InChI Key： CDDGJDORGOFCOK-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(=O)OCC(NC1C=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 361
• XLogP3: 3.4
• Topological Polar Surface Area: 83.6

Additional information on (2-methylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate

Comprehensive Overview of (2-methylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate (CAS No. 387853-62-5)

The compound (2-methylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate (CAS No. 387853-62-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a thiophene ring with a carbamoyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to interact with biological targets. The presence of both methyl and carboxylate groups enhances its solubility and reactivity, which are critical for synthetic versatility.

In recent years, the demand for heterocyclic compounds like (2-methylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate has surged due to their role in drug discovery. This compound’s thiophene core is a common motif in medicinal chemistry, often associated with anti-inflammatory and antimicrobial properties. Users searching for "thiophene derivatives in drug development" or "CAS 387853-62-5 applications" will find this compound highly relevant. Its synthesis typically involves esterification and amidation reactions, which are well-documented in organic chemistry literature.

Another area of interest is the compound’s potential in agrochemical formulations. The methylthiophene component is known to exhibit pesticidal activity, making it a subject of study for sustainable agriculture. With growing global concerns about food security and environmental impact, researchers are exploring eco-friendly alternatives, and (2-methylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate could play a role in this shift. Searches for "green pesticides" or "thiophene-based agrochemicals" often lead to discussions about similar compounds.

From a technical standpoint, the compound’s physical and chemical properties are well-characterized. It typically appears as a white to off-white crystalline powder with a defined melting point and solubility profile. These attributes are crucial for industrial-scale production and formulation. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure purity and consistency, addressing queries like "how to analyze CAS 387853-62-5" or "quality control for thiophene derivatives."

In conclusion, (2-methylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate (CAS No. 387853-62-5) represents a versatile and valuable compound in both pharmaceutical and agrochemical fields. Its structural features and functional groups make it a focal point for ongoing research, particularly in the context of drug discovery and sustainable agriculture. As scientific advancements continue, this compound is likely to remain a topic of interest for researchers and industry professionals alike.